![molecular formula C9H18ClNO B6275384 1-[(1R,5S,7r)-3-oxabicyclo[3.3.1]nonan-7-yl]methanamine hydrochloride CAS No. 2757961-48-9](/img/no-structure.png)
1-[(1R,5S,7r)-3-oxabicyclo[3.3.1]nonan-7-yl]methanamine hydrochloride
Overview
Description
1-[(1R,5S,7r)-3-oxabicyclo[3.3.1]nonan-7-yl]methanamine hydrochloride (1-OBCN-7-HCl) is a cyclic amine that is used in various scientific research applications. It is a chiral compound, meaning that it has two mirror-image forms, and is found in nature in the form of a racemic mixture. In the laboratory, 1-OBCN-7-HCl is synthesized using a number of different methods, including the reaction of a secondary amine with a carboxylic acid. It has a number of biochemical and physiological effects, and is used in a range of laboratory experiments, with both advantages and limitations.
Scientific Research Applications
1-[(1R,5S,7r)-3-oxabicyclo[3.3.1]nonan-7-yl]methanamine hydrochloride has a number of scientific research applications. It has been used in the study of the structure and function of proteins and enzymes, as well as in the study of the structure and function of cell membranes. It has also been used in the study of the effects of drugs on the body, as well as in the study of the effects of toxins on the body.
Mechanism of Action
1-[(1R,5S,7r)-3-oxabicyclo[3.3.1]nonan-7-yl]methanamine hydrochloride acts as an inhibitor of protein kinases, which are enzymes involved in the regulation of cellular processes. It binds to the active site of the enzyme and prevents the enzyme from performing its normal function. This, in turn, can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
1-[(1R,5S,7r)-3-oxabicyclo[3.3.1]nonan-7-yl]methanamine hydrochloride has a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including protein kinases, which can lead to changes in the function of cells. It has also been shown to inhibit the activity of certain hormones, such as glucagon, which can lead to changes in metabolism. Finally, it has been shown to have an effect on the immune system, which can lead to changes in the body's response to infection and disease.
Advantages and Limitations for Lab Experiments
1-[(1R,5S,7r)-3-oxabicyclo[3.3.1]nonan-7-yl]methanamine hydrochloride has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize, meaning that it is cost-effective and readily available. Additionally, it has a wide range of biochemical and physiological effects, making it an ideal compound for use in a variety of experiments. However, it can be toxic in high concentrations, so it is important to use it with caution.
Future Directions
1-[(1R,5S,7r)-3-oxabicyclo[3.3.1]nonan-7-yl]methanamine hydrochloride has a number of potential future directions. One potential future direction is to investigate its potential use as a therapeutic agent. Additionally, further research could be done to explore its potential as an inhibitor of enzymes involved in the regulation of cell metabolism and the immune system. Finally, further research could be done to explore its potential as an inhibitor of hormones involved in metabolism, such as glucagon.
Synthesis Methods
1-[(1R,5S,7r)-3-oxabicyclo[3.3.1]nonan-7-yl]methanamine hydrochloride can be synthesized in the laboratory using a number of different methods. One of the most common methods involves the reaction of a secondary amine with a carboxylic acid. In this reaction, the carboxylic acid is treated with a base, such as potassium carbonate, and then the secondary amine is added. This results in the formation of a cyclic amine, which can then be converted to 1-[(1R,5S,7r)-3-oxabicyclo[3.3.1]nonan-7-yl]methanamine hydrochloride by the addition of hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(1R,5S,7r)-3-oxabicyclo[3.3.1]nonan-7-yl]methanamine hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": ["3-hydroxypropanal", "ammonia", "hydrochloric acid", "sodium borohydride", "acetic anhydride", "sodium acetate", "methanol", "ethyl acetate", "sodium sulfate", "magnesium sulfate", "sodium hydroxide", "1,5-cyclooctadiene", "palladium(II) acetate", "triethylamine"], "Reaction": ["1. Conversion of 3-hydroxypropanal to 3-oxabicyclo[3.3.1]nonan-7-one using sodium borohydride as a reducing agent", "2. Protection of the hydroxyl group in 3-oxabicyclo[3.3.1]nonan-7-one with acetic anhydride and sodium acetate to form the corresponding acetate", "3. Reduction of the acetate group in the protected intermediate using sodium borohydride", "4. Conversion of the resulting alcohol to the corresponding tosylate using tosyl chloride and triethylamine", "5. Reaction of the tosylate with ammonia to form the corresponding amine", "6. Quaternization of the amine with hydrochloric acid to form 1-[(1R,5S,7r)-3-oxabicyclo[3.3.1]nonan-7-yl]methanamine hydrochloride"] } | |
CAS RN |
2757961-48-9 |
Molecular Formula |
C9H18ClNO |
Molecular Weight |
191.7 |
Purity |
91 |
Origin of Product |
United States |
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